N-(3-chloro-4-methylphenyl)-2-{[4-(4-chlorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

Specification

• Molecular Formula: C22H17Cl2N5OS
• Molecular Weight: 470.4 g/mol
• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[[4-(4-chlorophenyl)-5-pyridin-4-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• Standard InChI: InChI=1S/C22H17Cl2N5OS/c1-14-2-5-17(12-19(14)24)26-20(30)13-31-22-28-27-21(15-8-10-25-11-9-15)29(22)18-6-3-16(23)4-7-18/h2-12H,13H2,1H3,(H,26,30)
• Standard InChI Key: VDMQDSGIUFALDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)Cl)C4=CC=NC=C4)Cl

Introduction

Synthesis and Preparation

The synthesis of such compounds typically involves multi-step reactions that include the formation of the triazole ring and the incorporation of the pyridine and chlorophenyl groups. Common methods involve the use of click chemistry or condensation reactions to form the triazole ring, followed by substitution reactions to add the other functional groups.

Biological Activities

While specific biological activity data for this compound are not available, related compounds with similar structures have shown potential as antimicrobial and anticancer agents. For example, compounds with thiazole and triazole rings have been studied for their antimicrobial properties against both Gram-positive and Gram-negative bacteria and fungi. Additionally, some derivatives have shown activity against cancer cell lines, such as the MCF7 breast cancer cell line.

Research Findings and Future Directions

Given the structural complexity and potential biological activities of this class of compounds, further research is warranted to explore their pharmacological properties. Molecular docking studies could provide insights into how these compounds interact with biological targets, such as enzymes or receptors, which could guide structure optimization efforts.